Cas no 6941-70-4 (6-bromo-1,3-dioxaindan-5-ol)

• Product Name: 6-bromo-1,3-dioxaindan-5-ol
• CAS No: 6941-70-4
• MF: C₇H₅BrO₃
• MW: 217.016801595688
• MDL: MFCD21364431
• CID: 530181
• PubChem ID: 229148
• Update Time: 2025-06-20

6-bromo-1,3-dioxaindan-5-ol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-ol,6-bromo-
• 6-bromo-1,3-benzodioxol-5-ol
• 2-Bromo-4,5-methylenedioxyphenol
• 6-bromo-1-hydroxy-3,4-methylenedioxy-benzene
• 6-bromobenzo[1,3]dioxol-5-ol
• 6-bromo-benzo[1,3]dioxol-5-ol
• 6-bromobenzo[d][1,3]dioxol-5-ol
• 6-bromosesamol
• AC1L5GR1
• AC1Q25IG
• AR-1H1028
• CTK5C9767
• NSC22575
• SureCN453186
• 6-bromo-1,3-dioxaindan-5-ol
• AS-78384
• SCHEMBL453186
• 6941-70-4
• 5-Bromo-6-hydroxy-1,3-benzodioxole
• B4526
• MFCD21364431
• DTXSID90281705
• T71241
• EN300-1997124
• NSC 22575
• TUYBCLHMZFLWRY-UHFFFAOYSA-N
• NSC-22575

• MDL： MFCD21364431
• Inchi： 1S/C7H5BrO3/c8-4-1-6-7(2-5(4)9)11-3-10-6/h1-2,9H,3H2
• InChI Key： TUYBCLHMZFLWRY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)OCO2)O

Computed Properties

• Exact Mass: 215.94215
• Monoisotopic Mass: 215.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.883
• Melting Point: 77.0 to 82.0 deg-C
• Boiling Point: 283.4°Cat760mmHg
• Flash Point: 125.2°C
• Refractive Index: 1.649
• PSA: 38.69
• LogP: 1.88340

6-bromo-1,3-dioxaindan-5-ol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 6-bromo-1,3-dioxaindan-5-ol

6-Bromo-1,3-Dioxaindan-5-ol (CAS No. 6941-70-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

6-Bromo-1,3-dioxaindan-5-ol (CAS No. 6941-70-4) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of dioxaindanones, which are characterized by a six-membered ring containing two oxygen atoms and a bromine substituent at the 6-position. The presence of the bromine atom and the dioxaindanone scaffold makes 6-bromo-1,3-dioxaindan-5-ol an interesting candidate for various pharmaceutical applications.

The chemical structure of 6-bromo-1,3-dioxaindan-5-ol is defined by its molecular formula C₈H₉BrO₃. The compound features a central six-membered ring with two oxygen atoms at positions 1 and 3, forming a dioxaindanone core. The bromine atom at position 6 and the hydroxyl group at position 5 contribute to its unique chemical properties and reactivity. These structural elements play a crucial role in determining the compound's solubility, stability, and biological activity.

In recent years, 6-bromo-1,3-dioxaindan-5-ol has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its use as an intermediate in the synthesis of bioactive molecules. The bromine substituent can be readily functionalized through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, making it a valuable building block in organic synthesis. This versatility has led to the development of several derivatives with enhanced pharmacological properties.

The biological activity of 6-bromo-1,3-dioxaindan-5-ol has been explored in multiple studies. Research has shown that this compound exhibits significant anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that 6-bromo-1,3-dioxaindan-5-ol can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation in cellular models.

Beyond its anti-inflammatory properties, 6-bromo-1,3-dioxaindan-5-ol has also shown promise in cancer research. Several studies have reported that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For example, it has been shown to inhibit the PI3K/Akt pathway, which is often dysregulated in various types of cancer. This ability to selectively target cancer cells while sparing normal cells makes 6-bromo-1,3-dioxaindan-5-ol a potential candidate for the development of novel anticancer agents.

The pharmacokinetic properties of 6-bromo-1,3-dioxaindan-5-ol have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that 6-bromo-1,3-dioxaindan-5-ol could be developed into an orally available drug for treating various diseases.

In addition to its therapeutic potential, 6-bromo-1,3-dioxaindan-5-ol has also found applications in materials science and chemical synthesis. The unique structure of this compound makes it suitable for use as a ligand in coordination chemistry and as a building block for the synthesis of advanced materials with tailored properties. These applications highlight the broad utility of 6-bromo-1,3-dioxaindan-5-ol beyond medicinal chemistry.

To further advance the understanding and application of 6-bromo-1,3-dioxaindan-5-ol, ongoing research is focused on optimizing its chemical structure to enhance its biological activity and reduce potential side effects. Computational methods such as molecular docking and quantum mechanics calculations are being employed to predict the binding modes and interactions of this compound with target proteins. These studies aim to identify key structural features that can be modified to improve the potency and selectivity of 6-bromo-1,3-dioxaindan-5-ol.

In conclusion, 6-bromo-1,3-dioxaindan-5-ol (CAS No. 6941-70-4) is a promising compound with diverse applications in medicinal chemistry and beyond. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.